Cas no 85661-24-1 (2-Pyrazinecarboxylicacid, methyl ester, 1-oxide)

• Product Name: 2-Pyrazinecarboxylicacid, methyl ester, 1-oxide
• CAS No: 85661-24-1
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 708113
• Update Time: 2024-01-31

2-Pyrazinecarboxylicacid, methyl ester, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, methyl ester, 1-oxide
• 2-Methoxycarbonylpyrazine 1-Oxide
• Pyrazinecarboxylic acid, methyl ester, 1-oxide (9CI)
• 2-(methoxycarbonyl)pyrazine 1-oxide
• 2-Pyrazinecarboxylic acid, methyl ester, 1-oxide

• Inchi： 1S/C6H6N2O3/c1-11-6(9)5-4-7-2-3-8(5)10/h2-4H,1H3
• InChI Key： CIUKURCCGJYLJO-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)[N+]([O-])=CC=NC=1

Computed Properties

• Exact Mass: 154.03800

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 81-82 °C(Solv: methanol (67-56-1))
• Boiling Point: 363.4±22.0 °C(Predicted)
• PSA: 64.65000
• LogP: 0.29670
• pka: -1.55±0.10(Predicted)